2-{4-Methyl-2,5-dioxo-4-[2-(trifluoromethyl)phenyl]imidazolidin-1-yl}acetonitrile

• IUPAC Name: 2-[4-methyl-2,5-dioxo-4-[2-(trifluoromethyl)phenyl]imidazolidin-1-yl]acetonitrile
• InChI: InChI=1S/C13H10F3N3O2/c1-12(10(20)19(7-6-17)11(21)18-12)8-4-2-3-5-9(8)13(14,15)16/h2-5H,7H2,1H3,(H,18,21)
• InChI Key: GKUVWUVSTBULKE-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)N(C(=O)N1)CC#N)C2=CC=CC=C2C(F)(F)F
• Molecular Formula: C13H10F3N3O2
• Molecular Weight: 297.23 g/mol

Description

The compound “2-{4-Methyl-2,5-dioxo-4-[2-(trifluoromethyl)phenyl]imidazolidin-1-yl}acetonitrile” is a derivative of imidazole. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

The synthesis of imidazole derivatives has been made by glyoxal and ammonia. Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Chemical Reactions Analysis

Imidazole containing moiety occupied a unique position in heterocyclic chemistry. Those drugs which contain heterocyclic nuclei give high chemotherapeutic values and act as a remedy for the development of novel drugs.

Future Directions

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring. This suggests that there is potential for the development of new drugs that overcome the AMR problems.